![molecular formula C12H9N3O2S3 B2932928 3-(3-methoxyphenyl)-2,5-disulfanylidene-2H,3H,4H,5H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one CAS No. 689770-50-1](/img/structure/B2932928.png)
3-(3-methoxyphenyl)-2,5-disulfanylidene-2H,3H,4H,5H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
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Description
The compound belongs to the class of thiazolo[4,5-d]pyrimidin-7-ones. These are heterocyclic compounds that contain a thiazole ring fused with a pyrimidone ring. The presence of sulfur (S) and nitrogen (N) atoms in the ring structure is characteristic of this class of compounds .
Molecular Structure Analysis
The molecular structure of thiazolo[4,5-d]pyrimidin-7-ones is characterized by a fused ring system containing a thiazole ring and a pyrimidone ring. The methoxyphenyl group at the 3-position and the disulfanylidene group at the 2,5-positions are additional functional groups in the molecule .Future Directions
Future research on this compound could focus on elucidating its synthesis process, physical and chemical properties, mechanism of action, and potential applications. Given the biological activity exhibited by some thiazolo[4,5-d]pyrimidin-7-ones, this compound could be a potential candidate for drug development .
properties
IUPAC Name |
3-(3-methoxyphenyl)-2,5-bis(sulfanylidene)-4,7a-dihydro-3aH-[1,3]thiazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2S3/c1-17-7-4-2-3-6(5-7)15-9-8(20-12(15)19)10(16)14-11(18)13-9/h2-5,8-9H,1H3,(H2,13,14,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOAHWABJCNUYJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C3C(C(=O)NC(=S)N3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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